Cas no 15791-87-4 (4,6-Diaminoresorcinol)

4,6-Diaminoresorcinol Properties

Names and Identifiers

• 4,6-Diaminoresorcinol
• 4,6-Diamino-1,3-benzenediol
• 4,6-Diamino Resorcinol hydrochloride
• 1,3-Benzenediol,4,6-diaMino
• 2,4-diamino-1,5-benzenediol
• 4,6-Diamino-resorcin
• 4,6-Diaminoresorcino
• 4,6-diamino-resorcinol
• 4,6-DIAMINORESORCINOL 2HCL
• 4.6-Diamino-1.3-dioxy-benzol
• DIAMINO RESORCINOL
• Resorcinol,4,6-diamino- (7CI,8CI)
• 1,3-Diamino-4,6-dihydroxybenzene
• 1,3-Dihydroxy-4,6-diaminobenzene
• 2,4-Diaminobenzene-1,5-diol
• 4,6-Diaminoresorcin
• DTXSID301021901
• CS-0173364
• diaminoresorcinol
• DPYROBMRMXHROQ-UHFFFAOYSA-N
• 15791-87-4
• SCHEMBL106886
• AKOS006229772
• FT-0617231
• 4,6-Diaminoresorcinol, dihydrochloride
• EN300-7635612
• 4,6-diaminobenzene-1,3-diol
• starbld0002629
• 1,3-Benzenediol, 4,6-diamino-
• NS00121100
• DB-043368
• 4,6-diaminoresorcinol
• 4,6-DIAMINO-1,3-BENZENEDIOL
• aniline, 3-amino-4,6-dihydroxy-
• +Expand

• InChIKey： DPYROBMRMXHROQ-UHFFFAOYSA-N
• Inchi： 1S/C6H8N2O2/c7-3-1-4(8)6(10)2-5(3)9/h1-2,9-10H,7-8H2
• SMILES： NC1C=C(N)C(O)=CC=1O

Computed Properties

• Exact Mass: 140.058578g/mol
• Surface Charge: 0
• XLogP3: -0.2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.058578g/mol
• Monoisotopic Mass: 140.058578g/mol
• Topological Polar Surface Area: 92.5Ų
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 16
• Surface Charge: 0

Experimental Properties

• LogP: 1.42460
• PSA: 92.50000
• Refractive Index: 1.79
• Boiling Point: 430.1 °C at 760 mmHg
• Flash Point: 430.1 °C at 760 mmHg
• Color/Form: Not available
• Solubility: Not available
• Density: 1.542

4,6-Diaminoresorcinol Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38

4,6-Diaminoresorcinol Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%